Cas no 1421601-03-7 (ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate)

• Product Name: ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate
• CAS No: 1421601-03-7
• MF: C₇H₇BrClNO₄S
• MW: 316.556779146194
• CID: 5209053
• PubChem ID: 71756081
• Update Time: 2025-07-23

ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 5-bromo-4-(chlorosulfonyl)-, ethyl ester
• Ethyl 5-bromo-4-(chlorosulfonyl)-1h-pyrrole-2-carboxylate
• ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate

• Inchi： 1S/C7H7BrClNO4S/c1-2-14-7(11)4-3-5(6(8)10-4)15(9,12)13/h3,10H,2H2,1H3
• InChI Key： YQLGDQIYIKMTPY-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(S(Cl)(=O)=O)C=C1C(OCC)=O

Additional information on ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate

Comprehensive Overview of Ethyl 5-Bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate (CAS No. 1421601-03-7)

Ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate (CAS No. 1421601-03-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of pyrrole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both bromo and chlorosulfonyl functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential role in developing new therapeutic agents and advanced materials.

The compound's unique structural features, including the ethyl carboxylate moiety, contribute to its reactivity and utility in various chemical transformations. Recent studies have highlighted its use in cross-coupling reactions, which are pivotal in constructing carbon-carbon bonds for pharmaceutical applications. Given the growing demand for innovative drug candidates, Ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate has become a subject of intense research, particularly in the context of targeted therapies and precision medicine.

One of the most frequently asked questions about this compound revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure its purity and structural integrity. Additionally, the compound's stability under various conditions is a critical consideration for researchers, as it impacts its shelf life and handling requirements.

In the context of green chemistry, there is increasing interest in optimizing the synthesis of Ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to achieve this goal. This aligns with the broader trend of sustainable chemical practices, which are gaining traction in both academic and industrial settings.

The compound's potential applications extend beyond pharmaceuticals. For instance, it has been investigated for its role in organic electronics and photovoltaic materials. The pyrrole ring in its structure is known to exhibit interesting electronic properties, making it a candidate for use in conductive polymers and light-emitting diodes (LEDs). This versatility underscores its importance in cutting-edge research.

Another area of interest is the compound's bioactivity profile. Preliminary studies suggest that it may exhibit antimicrobial or antifungal properties, although further research is needed to confirm these effects. Such findings could open new avenues for its use in agricultural chemicals or biocides, addressing global challenges like food security and disease resistance.

From a commercial perspective, the demand for Ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate is expected to rise, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of research institutions and industries. Quality control remains a top priority, with stringent standards in place to ensure consistency and reliability.

In summary, Ethyl 5-bromo-4-(chlorosulfonyl)-1H-pyrrole-2-carboxylate (CAS No. 1421601-03-7) is a compound of significant scientific and industrial relevance. Its multifaceted applications, from drug development to advanced materials, make it a key player in modern chemistry. As research continues to uncover its potential, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and technology.